Magnesium monoperoxyphthalate

• IUPAC Name: magnesium;2-oxidooxycarbonylbenzoate;hexahydrate
• InChI: InChI=1S/C8H6O5.Mg.6H2O/c9-7(10)5-3-1-2-4-6(5)8(11)13-12;;;;;;;/h1-4,12H,(H,9,10);;6*1H2/q;+2;;;;;;/p-2
• InChI Key: FODOUIXGKGNSMR-UHFFFAOYSA-L
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)[O-])C(=O)O[O-].O.O.O.O.O.O.[Mg+2]
• Molecular Formula: C8H16MgO11
• DSSTOX Substance ID: DTXSID70619587
• Molecular Weight: 312.51 g/mol
• CAS RN: 131391-55-4

Description

Magnesium monoperoxyphthalate is a useful research compound. Its molecular formula is C8H16MgO11 and its molecular weight is 312.51 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Catalyst in Hydrocarbon Hydroxylation : Magnesium monoperoxyphthalate is an efficient oxygen donor for hydrocarbon hydroxylation. With specific manganese porphyrins as catalysts, it can convert saturated hydrocarbons into alcohols and ketones with high yields and turnover rates (Querci & Ricci, 1990).

• Oxidation of Organic Molecules : This compound is effective in oxidizing various organic molecules in neutral aqueous solutions at room temperature, particularly when combined with water-soluble porphyrin complexes (Zheng & Richardson, 1995).

• Antimicrobial Properties : Magnesium monoperoxyphthalate hexahydrate (MMPP) exhibits strong antimicrobial properties, effectively killing yeasts and bacteria, and inactivating bacterial endospores. It is more potent under mildly acidic conditions and retains its biocidal activity even in the presence of organic contamination or hard water (Baldry, 1984).

• Stereoselective Epoxidation of Steroids : In the presence of manganese tetra-o-dichlorophenylporphyrin complexes, magnesium monoperoxyphthalate demonstrates selective epoxidation of Δ5 steroids (Ramasseul et al., 1990).

• Decontaminant for Chemical Warfare Agents : It acts as an effective decontaminant against organophosphorus and organosulfur chemical warfare agents, reacting rapidly and completely with these compounds in alcoholic solvents (Lion et al., 1991).

• Oxidation of Aromatic Aldehydes : Magnesium monoperoxyphthalate can oxidize benzaldehyde to benzoic acid and various methoxybenzaldehydes to their corresponding phenols, showcasing its effectiveness in the oxidation of aromatic compounds (Heaney & Newbold, 2001).

• Oxidation of α-amino Acid Esters : It has been found effective in the transformation of α-amino acid esters to α-oximino acid esters under mild conditions, proving useful in various chemical syntheses (Wu et al., 2010).

• Application in Dentistry : MMPP has been studied for its effects on oral microflora and plaque reduction when used in mouth rinses and dentifrices. It showed significant plaque reduction but also an increase in salivary Candida counts (Scully et al., 1999).

• Synthesis of Selenones : Magnesium bis(monoperoxyphthalate) hexahydrate has been used for the oxidation of selenides to selenones, demonstrating its versatility and efficiency as a mild oxidant in the synthesis of different heterocyclic compounds (Temperini et al., 2014).

• Synthesis of Lactones : MMPP in acetonitrile has been utilized for the Baeyer-Villiger oxidation of cyclic ketones to lactones, providing an efficient and high-yielding approach (Hirano et al., 1996).